Cas no 307519-75-1 (3-{[(furan-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride)

• Product Name: 3-{[(furan-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride
• CAS No: 307519-75-1
• MF: C₉H₁₄ClNO₃S
• MW: 251.730360507965
• MDL: MFCD02165869
• CID: 3100503
• PubChem ID: 2979512
• Update Time: 2025-09-28

3-{[(furan-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,1-Dioxo-tetrahydro-1lambda(6)-thiophen-3-yl)-furan-2-ylme hydrochloride
• 3-{[(furan-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride
• 307519-75-1
• N-(1,1-dioxidotetrahydrothien-3-yl)-N-(2-furylmethyl)amine hydrochloride
• G55936
• AKOS022205142
• N-(furan-2-ylmethyl)-1,1-dioxothiolan-3-amine;hydrochloride
• EN300-07895
• SR-01000325081-1
• 3-[(furan-2-ylmethyl)amino]-1lambda6-thiolane-1,1-dione hydrochloride
• 3-[(furan-2-ylmethyl)amino]-1$l^{6}-thiolane-1,1-dione hydrochloride
• Z90123596
• 3-{[(furan-2-yl)methyl]amino}-1??-thiolane-1,1-dione hydrochloride
• (1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-furan-2-ylme hydrochloride
• NS-03761
• 3-([(FURAN-2-YL)METHYL]AMINO)-1LAMBDA6-THIOLANE-1,1-DIONE HYDROCHLORIDE
• 3-{[(furan-2-yl)methyl]amino}-1lambda-thiolane-1,1-dione hydrochloride
• 3-((Furan-2-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide hydrochloride
• 3-[(furan-2-ylmethyl)amino]-1lambda6-thiolane-1,1-dionehydrochloride
• MFCD02165869
• 3-{[(furan-2-yl)methyl]amino}-1lambda6-thiolane-1,1-dione hydrochloride
• N-(Furan-2-ylmethyl)tetrahydrothiophen-3-amine 1,1-dioxide (HCl)
• N-(tetrahydro-1,1-dioxido-3-thienyl)-2-Furanmethanamine hydrochloride (1:1)
• F3204-0060
• SR-01000325081
• N-(2-FURYLMETHYL)TETRAHYDRO-3-THIOPHENAMINE 1,1-DIOXIDE HYDROCHLORIDE
• CS-0220923

• MDL： MFCD02165869
• Inchi： 1S/C9H13NO3S.ClH/c11-14(12)5-3-8(7-14)10-6-9-2-1-4-13-9;/h1-2,4,8,10H,3,5-7H2;1H
• InChI Key： RZDQJRCXJYZURY-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C1)NCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 251.0382922g/mol
• Monoisotopic Mass: 251.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-{[(furan-2-yl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride

3-{[(Furan-2-yl)methyl]amino}-1λ^?-Thiolane-1,1-dione Hydrochloride: A Comprehensive Overview

3-{[(Furan-2-yl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride (CAS No. 307519-75-1) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 3-{[(furan-2-yl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride is particularly noteworthy. The compound features a thiolane ring system with a furan substituent and an amino group, which contribute to its unique properties. The presence of the furan ring imparts aromaticity and stability, while the amino group provides potential sites for hydrogen bonding and interactions with biological targets. The thiolane ring system itself is known for its ability to form stable thioether bonds, which can be crucial in various biological processes.

The synthesis of 3-{[(furan-2-yl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride has been a subject of extensive research. One of the commonly reported methods involves the reaction of 2-furanmethylamine with 1,1-dithioketone precursors under controlled conditions. This process typically involves several steps, including the formation of an intermediate imine followed by reduction and cyclization to form the final product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the compound, as well as developing more environmentally friendly and cost-effective processes.

In terms of biological activities, 3-{[(furan-2-yl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride has shown promising results in various preclinical studies. Research has demonstrated its potential as an antioxidant and anti-inflammatory agent. The compound's ability to scavenge free radicals and inhibit pro-inflammatory cytokines makes it a valuable candidate for treating oxidative stress-related diseases and inflammatory conditions. Additionally, preliminary studies have indicated that it may have antitumor properties, although further research is needed to fully understand its mechanisms of action in this context.

The pharmacokinetic properties of 3-{[(furan-2-yl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride are also an important area of investigation. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This suggests that it could be administered orally in therapeutic settings without significant issues related to absorption or metabolism. However, more detailed studies are required to optimize dosing regimens and evaluate long-term safety.

Clinical trials are currently underway to assess the safety and efficacy of 3-{[(furan-2-yl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride in human subjects. Early-phase trials have focused on evaluating its effects in patients with inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Preliminary results have been encouraging, with the compound demonstrating significant improvements in disease symptoms and biomarker levels. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 3-{[(furan-2-yl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride has also been explored for its potential use in diagnostic imaging and drug delivery systems. The unique chemical structure of the compound allows for the attachment of various functional groups or imaging agents, making it a versatile platform for developing targeted therapies and diagnostic tools. Research in this area is still in its early stages but holds great promise for future innovations.

In conclusion, 3-{[(furan-2-yl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride (CAS No. 307519-75-1) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.